Cas no 1218789-35-5 (N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine)

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine is a boronic ester derivative of pyrimidine, notable for its utility in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. The cyclohexylamine substituent contributes to steric and electronic modulation, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its high purity and consistent reactivity ensure reliable performance in complex coupling reactions. This compound is particularly valuable for constructing heterocyclic frameworks, offering precise control over molecular architecture in medicinal chemistry and materials science applications.
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine structure
1218789-35-5 structure
Product Name:N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
CAS No:1218789-35-5
MF:C16H26BN3O2
MW:303.207543849945
MDL:MFCD12546564
CID:827731
PubChem ID:46739655
Update Time:2025-06-07

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
    • 2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester
    • 2-(Cyclohexylamino)pyrimidine-5-boronic acid pinacol ester
    • OR361058
    • AX8236081
    • X1694
    • 2-Pyrimidinamine, N-cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-(Cyclohexylamino)pyrimidine-5-boronic acid,pinacol ester
    • CS-0175719
    • D92872
    • SB58554
    • MFCD12546564
    • AS-55241
    • AKOS016004679
    • 1218789-35-5
    • DTXSID10675248
    • DB-364192
    • MDL: MFCD12546564
    • Inchi: 1S/C16H26BN3O2/c1-15(2)16(3,4)22-17(21-15)12-10-18-14(19-11-12)20-13-8-6-5-7-9-13/h10-11,13H,5-9H2,1-4H3,(H,18,19,20)
    • InChI Key: BESJXVWUOFEXIH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=NC=2)NC2CCCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 303.21200
  • Monoisotopic Mass: 303.212
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 414.2±37.0 °C at 760 mmHg
  • Flash Point: 204.3±26.5 °C
  • PSA: 56.27000
  • LogP: 2.59340
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Security Information

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228526-1g
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
1218789-35-5 95%
1g
£200.00 2022-02-28
Fluorochem
228526-5g
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
1218789-35-5 95%
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£600.00 2022-02-28
Chemenu
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N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
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Chemenu
CM136580-5g
N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
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Chemenu
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N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
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Chemenu
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N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine
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$811 2023-03-07
TRC
C991708-100mg
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester
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$81.00 2023-05-18
TRC
C991708-250mg
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester
1218789-35-5
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$155.00 2023-05-18
TRC
C991708-500mg
2-(Cyclohexylamino)pyrimidine-5-boronic acid, pinacol ester
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$236.00 2023-05-18
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$333.00 2023-05-18

N-Cyclohexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-amine Related Literature

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